(2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride

• Molecular Formula: C9H19ClN2O4
• Molecular Weight: 254.71 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-hydroxypropanoic acid;hydrochloride
• InChI: InChI=1S/C9H18N2O4.ClH/c1-5(2)3-6(10)8(13)11-7(4-12)9(14)15;/h5-7,12H,3-4,10H2,1-2H3,(H,11,13)(H,14,15);1H/t6-,7-;/m0./s1
• InChI Key: NJMUBTVHCBSODQ-LEUCUCNGSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CO)C(=O)O)N.Cl
• Canonical SMILES: CC(C)CC(C(=O)NC(CO)C(=O)O)N.Cl

Description

(2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride is a dipeptide-derived compound featuring a hydroxypropanoic acid backbone linked to a branched-chain amino acid residue (2-amino-4-methylpentanamide). Both stereocenters are in the S-configuration, ensuring specific spatial orientation critical for biological interactions. Key structural attributes include:

• Amide linkage: Connects the hydroxypropanoic acid and 4-methylpentanamide moieties.
• Branched alkyl chain: The 4-methylpentanamide group introduces hydrophobicity.
• Hydroxyl group: At position 3 of propanoic acid, contributing to hydrogen bonding and polarity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride typically involves the following steps:

Protection of Functional Groups: The amino and hydroxyl groups are protected to prevent unwanted reactions during the synthesis.

Formation of Amide Bond: The protected amino acid is reacted with a suitable amine to form the amide bond.

Deprotection: The protecting groups are removed to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the product while minimizing the production time and cost.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The amide bond can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products

Oxidation: Formation of a keto acid.

Reduction: Formation of a primary amine.

Substitution: Formation of substituted amides or amines.

Scientific Research Applications

(2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Studied for its role in enzyme-substrate interactions and protein synthesis.

Medicine: Investigated for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of biodegradable polymers and other materials.

Mechanism of Action

The mechanism of action of (2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as a substrate or inhibitor, modulating the activity of these targets and influencing various biochemical pathways. The presence of both amino and hydroxyl groups allows it to form hydrogen bonds and ionic interactions, enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Diaminopentanamide Derivatives

• Compound: (2S)-2,5-Diaminopentanamide dihydrochloride Formula: C₅H₁₃N₃O·(HCl)₂ Key Features: Two primary amine groups and an amide bond. Stability: Reactivity data are unavailable, but incompatibility with strong oxidizers is noted . Safety: No classified health hazards, though toxicological data are incomplete .

Halogenated and Aromatic Amino Acid Derivatives

• Compound: (S)-2-Amino-3-(3-chloro-2-fluorophenyl)propanoic acid hydrochloride Formula: C₉H₁₀Cl₂FNO₂ Key Features: Halogenated aromatic ring (Cl, F) enhances lipophilicity and metabolic stability. Molecular Weight: 254.08 g/mol, smaller than the target compound.
• Molecular Weight: 305.76 g/mol, larger than the target compound.

Ester and Methoxy-Substituted Analogs

• Compound: Methyl (2S)-3-amino-2-fluoropropanoate hydrochloride Formula: C₄H₈ClFNO₂ Key Features: Fluorine atom and methyl ester increase lipophilicity and alter hydrolysis kinetics. Molecular Weight: 154.21 g/mol, significantly smaller than the target.
• Compound: (2S)-3-Methoxy-2-(methylamino)propanamide hydrochloride Formula: C₅H₁₃ClN₂O₂ Key Features: Methoxy group enhances solubility in polar solvents; methylamine modifies basicity. Storage: Stable at room temperature as a powder .

Acetylated and Hydroxyphenyl Derivatives

• Compound: (2S)-2-Acetamido-3-(4-hydroxyphenyl)propanoic acid Formula: C₁₁H₁₃NO₄ Key Features: Acetamido and 4-hydroxyphenyl groups influence hydrogen bonding and bioavailability. Form: Free acid (non-hydrochloride), reducing water solubility compared to salt forms.

Peptide-like and Complex Structures

• Compound: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxypropanoic acid (trifluoroacetate salt) Key Features: Multi-residue peptide with imidazole and pyrrolidine rings; trifluoroacetate counterion . Stability: Requires storage at -20°C or -80°C, indicating lower stability than simpler hydrochlorides .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Stability Notes
Target Compound	C₁₀H₂₀ClN₂O₄*	276.73 (estimated)	Amide, hydroxyl, branched alkyl	Likely stable in aqueous HCl conditions
(2S)-2,5-Diaminopentanamide dihydrochloride	C₅H₁₃N₃O·(HCl)₂	226.11	Dual amines, amide	Incompatible with oxidizers
(S)-2-Amino-3-(3-chloro-2-fluorophenyl)propanoic acid hydrochloride	C₉H₁₀Cl₂FNO₂	254.08	Halogenated aryl	Room-temperature stable
(2S)-2-Acetamido-3-(4-hydroxyphenyl)propanoic acid	C₁₁H₁₃NO₄	223.23	Acetamido, hydroxyphenyl	Free acid form; lower solubility
(2S)-3-Methoxy-2-(methylamino)propanamide hydrochloride	C₅H₁₃ClN₂O₂	168.62	Methoxy, methylamino	Stable as powder at room temperature

*Estimated based on structural similarity to analogs.

Key Findings and Contrasts

• Solubility : Hydrochloride salts (target compound, ) generally exhibit higher aqueous solubility than free acids (e.g., ).
• Stability : Amide bonds in the target compound confer resistance to hydrolysis, whereas azo groups () may degrade under reductive conditions.
• Lipophilicity : Halogenated () and branched-chain (target compound) analogs are more lipophilic than polar derivatives like or .
• Safety Data : Most compounds lack comprehensive toxicological profiles (), highlighting the need for further study.

Biological Activity

(2S)-2-[(2S)-2-Amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride, also known as a derivative of L-serine, is a compound of significant interest in biochemical and pharmacological research. This article explores its biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C₈H₁₈ClN₃O₄
• Molecular Weight : 227.70 g/mol
• IUPAC Name : (2S)-2-[(2S)-2-amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride

Structural Characteristics

The compound features an amino acid backbone with a hydroxyl group and an amide side chain, which contributes to its biological activity. The presence of both hydrophilic and hydrophobic regions allows it to interact with various biological targets.

• Neurotransmitter Modulation :
  • The compound has been shown to influence neurotransmitter levels, particularly in the modulation of glutamate receptors, which are critical for synaptic plasticity and memory formation.
• Antioxidant Properties :
  • It exhibits antioxidant activity, scavenging free radicals and reducing oxidative stress in cellular environments. This is particularly relevant in neuroprotective contexts.
• Cell Signaling Pathways :
  • It may activate various signaling pathways, including those involved in cell survival and proliferation, through interactions with protein kinases.

Pharmacological Effects

• Neuroprotective Effects : Studies indicate that (2S)-2-[(2S)-2-amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride can protect neuronal cells from apoptosis induced by oxidative stress.
• Anti-inflammatory Activity : The compound has shown potential in reducing inflammatory markers in vitro, suggesting a role in managing neuroinflammatory conditions.

Study 1: Neuroprotection in Animal Models

A study conducted on mice demonstrated that administration of this compound significantly reduced neuronal loss in models of induced oxidative stress. The results indicated a marked improvement in cognitive functions post-treatment compared to control groups.

Study 2: In Vitro Effects on Glutamate Receptors

In vitro experiments using cultured neurons revealed that (2S)-2-[(2S)-2-amino-4-methylpentanamido]-3-hydroxypropanoic acid hydrochloride enhanced the activity of NMDA receptors, leading to increased calcium influx and subsequent activation of neuroprotective pathways.

Data Table: Biological Activity Overview

Activity Type	Description	References
Neurotransmitter Modulation	Influences glutamate receptor activity	,
Antioxidant Activity	Scavenges free radicals, reduces oxidative stress	,
Neuroprotective Effects	Protects against neuronal apoptosis	,
Anti-inflammatory Activity	Reduces inflammatory markers	,